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Compound of Interest

Compound Name: Marbofloxacin hydrochloride

Cat. No.: B1139333 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the in vitro antibacterial spectrum of

marbofloxacin hydrochloride, a third-generation fluoroquinolone antibiotic developed

exclusively for veterinary use. This document summarizes key quantitative data on its efficacy

against a range of clinically relevant veterinary pathogens, details the experimental protocols

for determining antibacterial susceptibility, and illustrates the drug's mechanism of action.

Mechanism of Action
Marbofloxacin exerts its bactericidal effect by inhibiting two essential bacterial enzymes: DNA

gyrase (topoisomerase II) and topoisomerase IV. These enzymes are crucial for bacterial DNA

replication, transcription, repair, and recombination. By binding to the enzyme-DNA complex,

marbofloxacin stabilizes a state in which the DNA strands are cleaved, preventing their

religation and leading to irreversible DNA damage and subsequent bacterial cell death. This

concentration-dependent killing mechanism is effective against both dividing and non-dividing

bacteria.
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Caption: Mechanism of action of marbofloxacin.

In Vitro Antibacterial Spectrum
Marbofloxacin demonstrates a broad spectrum of activity against both Gram-positive and

Gram-negative bacteria. The following tables summarize the Minimum Inhibitory Concentration

(MIC) values for marbofloxacin against a variety of veterinary pathogens isolated from different

animal species. The MIC is the lowest concentration of an antimicrobial that inhibits the visible

growth of a microorganism after overnight incubation.

Canine and Feline Pathogens
The following table presents the MIC50 and MIC90 values of marbofloxacin against common

bacterial isolates from dogs and cats.
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Bacterial
Species

Animal
Infection
Type

No. of
Isolates

MIC50
(µg/mL)

MIC90
(µg/mL)

Escherichia

coli
Canine Urinary Tract -

>90%

Susceptible
-

Proteus

mirabilis
Canine Urinary Tract 48

~90%

Susceptible
-

Staphylococc

us

intermedius

Group

Canine Urinary Tract 67
>90%

Susceptible
-

Streptococcu

s canis
Canine Urinary Tract 35

>90%

Susceptible
-

Escherichia

coli
Feline Urinary Tract -

>90%

Susceptible
-

Pasteurella

multocida
Feline Respiratory - - Lowest MIC

Staphylococc

us

intermedius

Feline
Dermatologic

al/Otitis
-

Unimodal

Distribution
-

Pseudomona

s aeruginosa
Feline

Dermatologic

al/Otitis
-

Unimodal

Distribution
-

Data compiled from multiple sources, including a pan-European surveillance program.

Porcine Pathogens
This table summarizes the marbofloxacin MIC data for key bacterial pathogens isolated from

diseased pigs in Europe.

| Bacterial Species | Infection Type | No. of Isolates | MIC50 (µg/mL) | MIC90 (µg/mL) | | :--- | :--

- | :--- | :--- | :--- | :--- | | Actinobacillus pleuropneumoniae | Respiratory | 647 | - | 0.03 - 0.12 | |

Pasteurella multocida | Respiratory | 1373 | - | - | | Streptococcus suis | Respiratory | 729 | - | 1 |
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| Escherichia coli | Digestive | 1717 | - | 0.5 or 1 | | Salmonella spp. | Digestive | 300 | - | 0.06 -

0.25 | | Haemophilus parasuis | Respiratory | 145 | - | - | | Bordetella bronchiseptica |

Respiratory | 504 | - | - | | Streptococcus suis | Meningitis | 585 | - | - | | Escherichia coli | Urinary

Tract | 633 | - | 0.25 - 8 | | Escherichia coli | Metritis | 369 | - | - |

Data from a long-term European monitoring program.

Bovine Pathogens
The following table presents the marbofloxacin MIC90 values for significant bacterial

pathogens associated with bovine respiratory disease (BRD) and mastitis.

Bacterial Species Disease MIC90 (µg/mL)

Mannheimia haemolytica BRD 0.25

Pasteurella multocida BRD 0.12

Histophilus somni BRD 0.06

Mycoplasma bovis BRD 2

Escherichia coli Mastitis -

Staphylococcus aureus Mastitis -

Streptococcus uberis Mastitis -

Streptococcus dysgalactiae Mastitis -

MIC90 values for BRD pathogens are from a European surveillance study.

Experimental Protocols for MIC Determination
The determination of the in vitro antibacterial spectrum of marbofloxacin relies on standardized

susceptibility testing methods. The Clinical and Laboratory Standards Institute (CLSI) provides

guidelines for these procedures to ensure accuracy and reproducibility. The two primary

methods are broth microdilution and agar dilution.
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[https://www.benchchem.com/product/b1139333#in-vitro-antibacterial-spectrum-of-
marbofloxacin-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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